N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H19NO4/c1-12(2)23-15-6-4-3-5-14(15)18(20)19-13-7-8-16-17(11-13)22-10-9-21-16/h3-8,11-12H,9-10H2,1-2H3,(H,19,20)
• InChI Key: OSQBPDWKVXRTSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide, also known as DBIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide involves its inhibition of the protein kinase CK2. CK2 is a serine/threonine kinase that is involved in various cellular processes, including cell growth and proliferation. Inhibition of CK2 by N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide leads to the suppression of cell growth and proliferation, which may contribute to its anticancer properties. Furthermore, inhibition of CK2 by N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide may also contribute to its antiviral and anti-inflammatory properties.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide inhibits the growth and proliferation of cancer cells, including breast cancer, prostate cancer, and leukemia. Furthermore, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide has been shown to inhibit the replication of the hepatitis C virus and the Zika virus. In vivo studies have demonstrated that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide exhibits anti-inflammatory properties, reducing inflammation in a mouse model of acute lung injury.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide has several advantages as a research tool. It is a potent inhibitor of the protein kinase CK2 and exhibits anticancer, antiviral, and anti-inflammatory properties. Furthermore, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide has been shown to be effective in both in vitro and in vivo studies. However, there are also limitations to using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide in lab experiments. Its potency as an inhibitor may lead to off-target effects, and its mechanism of action may not be fully understood.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide. One area of interest is the development of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide derivatives with improved potency and selectivity for CK2 inhibition. Furthermore, the potential applications of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide in the treatment of viral infections, including hepatitis C and Zika virus, warrant further investigation. Additionally, the anti-inflammatory properties of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide may have implications for the treatment of various inflammatory diseases, including asthma and chronic obstructive pulmonary disease. Finally, the potential use of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide as a research tool for studying the role of CK2 in various cellular processes warrants further investigation.
Conclusion:
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. Its inhibition of the protein kinase CK2 has been shown to contribute to its anticancer, antiviral, and anti-inflammatory properties. While there are limitations to using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide in lab experiments, there are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide, including the development of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide derivatives and the investigation of its potential applications in the treatment of various diseases.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit anticancer, antiviral, and anti-inflammatory properties. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide has been identified as a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell growth and proliferation. Furthermore, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isopropoxybenzamide has been shown to inhibit the replication of the hepatitis C virus and the Zika virus.